Cas no 1165796-12-2 (2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride
• CAS No: 1165796-12-2
• MF: C₇H₁₄ClN₃
• MW: 175.659160137177
• MDL: MFCD28506276
• CID: 4682764
• Update Time: 2025-06-14

2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-4H-pyrazol-4-yl)ethanamine hydrochloride
• 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride

• MDL： MFCD28506276
• Inchi： 1S/C7H13N3.ClH/c1-5-7(3-4-8)6(2)10-9-5;/h7H,3-4,8H2,1-2H3;1H
• InChI Key： CGCKHVAPYKUGED-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C)C(C(C)=N1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 50.7

Additional information on 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride (CAS No. 1165796-12-2)

The compound 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride (CAS No. 1165796-12-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring substituted with methyl groups and an ethylamine side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in medicinal chemistry. The 3,5-dimethyl-1H-pyrazole moiety in this compound is a key structural feature that enhances its stability and reactivity. This has led to its exploration in the development of novel therapeutics targeting inflammation, neurological disorders, and metabolic diseases. The hydrochloride salt form further improves its solubility, making it more suitable for formulation studies.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride in drug development?" The answer lies in its role as a building block for small-molecule inhibitors and receptor modulators. Its structural flexibility allows for easy modification, enabling researchers to fine-tune its pharmacological properties. Additionally, its CAS No. 1165796-12-2 is often used as a reference in patent literature, highlighting its commercial and scientific relevance.

Another trending topic in the scientific community is the use of AI-driven drug discovery, where compounds like 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride are screened for potential bioactivity. Machine learning algorithms can predict its interactions with various biological targets, accelerating the identification of promising candidates. This aligns with the growing interest in computational chemistry and high-throughput screening, which are revolutionizing the field of pharmaceutical research.

From a synthetic chemistry perspective, the compound's ethylamine hydrochloride group offers excellent reactivity for further derivatization. This makes it a popular choice for constructing more complex molecules, such as heterocyclic compounds and peptide mimetics. Its stability under various reaction conditions also contributes to its widespread use in laboratory settings. Researchers often inquire about "synthetic routes for 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride," underscoring its importance in organic synthesis.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. The scientific community emphasizes the importance of green chemistry principles, which advocate for sustainable and eco-friendly synthetic methods. This aligns with the broader trend of reducing the environmental impact of chemical research.

In conclusion, 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride (CAS No. 1165796-12-2) is a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Its unique structural features, combined with its versatility, make it a valuable asset for researchers. As the field of precision medicine and targeted therapy continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.